4,4,4-Trifluorobutanenitrile
Overview
Description
4,4,4-Trifluorobutanenitrile is a chemical compound with the molecular formula C4H4F3N . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of 4,4,4-Trifluorobutanenitrile involves reacting ethyl trifluoroacetate with a Grignard reagent to prepare benzyloxy-substituted alkyl-trifluoromethyl ketone. This is then reduced to prepare 1-benzyloxy-trifluoro-substituted alkyl. Hydrolyzing the 1-benzyloxy-trifluoro-substituted alkyl group yields 4,4,4-Trifluorobutanenitrile .Molecular Structure Analysis
The molecular weight of 4,4,4-Trifluorobutanenitrile is 123.08 g/mol . The InChI code is 1S/C4H4F3N/c5-4(6,7)2-1-3-8/h1-2H2 .Physical And Chemical Properties Analysis
4,4,4-Trifluorobutanenitrile is a liquid at room temperature . It has a molecular weight of 123.08 g/mol . The compound has a topological polar surface area of 23.8 Ų .Scientific Research Applications
Catalysis and Chemical Reactions
4,4,4-Trifluorobutanenitrile plays a role in various catalysis and chemical reaction processes. For example, it is used in the catalytic system of triflic acid and trifluoroethanol for isobutane alkylation, achieving high selectivity and research octane number (RON) (Ren et al., 2012). Additionally, its derivatives are involved in the synthesis and absolute configuration determination of nonproteinogenic amino acids, specifically in the synthesis of racemic 4,4,4-trifluoro-3-methyl-1-butanol (Weinges & Kromm, 1985).
Material Science and Electrochemistry
In the field of material science and electrochemistry, compounds related to 4,4,4-Trifluorobutanenitrile are utilized. For instance, 4-(Trifluoromethyl)-benzonitrile is used as an electrolyte additive in high voltage lithium-ion batteries, significantly improving cyclic stability (Huang et al., 2014). The study by Jacobsen et al. (1999) shows the Lewis acid properties of tris(pentafluorophenyl)borane in forming nitrile complexes, which are important for understanding reactions in material science (Jacobsen et al., 1999).
Pharmaceutical and Biochemical Applications
In the pharmaceutical and biochemical sectors, 4,4,4-Trifluorobutanenitrile derivatives are used in the synthesis of various biochemical compounds. For example, its derivatives are employed in the asymmetric synthesis of anti-4,4,4-trifluorothreonine and 2-amino-4,4,4-trifluorobutanoic acid, which are important for developing pharmaceuticals (Jiang, Qin, & Qing, 2003).
Environmental Science and Green Chemistry
In environmental science and green chemistry, derivatives of 4,4,4-Trifluorobutanenitrile are researched for their applications in green and sustainable chemistry. For instance, Goodarzi and Mirza (2020) describe an electrochemical strategy for synthesizing nanoparticles via a reaction involving 4,4,4-trifluoro-1-phenylbutane-1,3-dione, contributing to environmentally friendly synthesis methods (Goodarzi & Mirza, 2020).
Safety And Hazards
4,4,4-Trifluorobutanenitrile is classified as dangerous, with hazard statements including H226, H301, H311, H315, H319, H331, and H335 . Precautionary measures include avoiding dust formation, avoiding breathing vapours, mist or gas, ensuring adequate ventilation, and using personal protective equipment .
properties
IUPAC Name |
4,4,4-trifluorobutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4F3N/c5-4(6,7)2-1-3-8/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDONGICLORXRIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(F)(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4F3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70337496 |
Source
|
| Record name | 4,4,4-Trifluorobutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70337496 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4,4-Trifluorobutanenitrile | |
CAS RN |
690-95-9 |
Source
|
| Record name | 4,4,4-Trifluorobutanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=690-95-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,4,4-Trifluorobutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70337496 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,4,4-trifluorobutanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of using 4,4,4-trifluorobutyronitrile in organic synthesis?
A1: 4,4,4-Trifluorobutyronitrile serves as a valuable building block for incorporating trifluoromethyl (-CF3) groups into larger organic molecules. The presence of the -CF3 group can significantly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and biological activity. This makes 4,4,4-trifluorobutyronitrile a useful reagent for developing new pharmaceuticals and agrochemicals.
Q2: How can 4,4,4-trifluorobutyronitrile be used to synthesize 3-aryl-4-trifluoromethyl-2H-1-benzopyran-2-ones?
A2: Research indicates that 4,4,4-trifluorobutyronitrile reacts with resorcinol or 5-methylresorcinol under Hoesch reaction conditions [, ]. This reaction, catalyzed by zinc chloride in dibutyl ether, yields 3-aryl-7-hydroxy-4-trifluoromethyl-2H-1-benzopyran-2-ones or their 5-methyl derivatives, albeit in low yields. The reaction proceeds through the formation of an imine intermediate, followed by cyclization and hydrolysis.
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